Cas no 582303-10-4 ((2,6-Dimethylpyridin-3-yl)methanol)

• Product Name: (2,6-Dimethylpyridin-3-yl)methanol
• CAS No: 582303-10-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD03265779
• CID: 859841
• PubChem ID: 2784752
• Update Time: 2025-06-08

(2,6-Dimethylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-Dimethylpyridin-3-yl)methanol
• (2,6-Dimethyl-pyridin-3-yl)-methanol
• (2,6-DIMETHYL-PYRIDIN-3-YL)METHANOL,
• 3-Pyridinemethanol,2,6-dimethyl-(9CI)
• (2,6-Dimethyl-[3]pyridyl)-methanol
• (2,6-dimethyl-3-pyridinyl)methanol
• (2,6-Dimethylpyridin-3-yl)-methanol
• 5-(hydroxymethyl)-2,6-dimethyl-pyridine
• MFCD03265779
• SCHEMBL957406
• DB-072448
• F12480
• CS-0103511
• (2,6-Dimethyl-3-pyridyl)methanol
• 582303-10-4
• SB37790
• TS-01775
• DTXSID20382810
• AGGDOLFSEUKNKM-UHFFFAOYSA-N
• AKOS012126048

• MDL： MFCD03265779
• Inchi： 1S/C8H11NO/c1-6-3-4-8(5-10)7(2)9-6/h3-4,10H,5H2,1-2H3
• InChI Key： AGGDOLFSEUKNKM-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C)N=C1C

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.19070

Additional information on (2,6-Dimethylpyridin-3-yl)methanol

Introduction to (2,6-Dimethylpyridin-3-yl)methanol (CAS No. 582303-10-4)

(2,6-Dimethylpyridin-3-yl)methanol, with the CAS number 582303-10-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with two methyl groups at the 2 and 6 positions, and a hydroxymethyl group at the 3 position. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of (2,6-Dimethylpyridin-3-yl)methanol can be represented as C₉H₁₁NO. The compound's molecular weight is approximately 149.19 g/mol, and it exhibits a melting point of around 78-80°C. The solubility of this compound in water is limited, but it is readily soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in a variety of experimental conditions.

In recent years, (2,6-Dimethylpyridin-3-yl)methanol has been the subject of numerous studies due to its potential biological activities. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and anticancer drugs. The pyridine ring and the hydroxymethyl group provide functional handles that can be modified to enhance the compound's pharmacological properties.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of (2,6-Dimethylpyridin-3-yl)methanol as a precursor for synthesizing selective inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer and autoimmune disorders. By modifying the structure of (2,6-Dimethylpyridin-3-yl)methanol, researchers were able to develop compounds with improved selectivity and potency against specific kinase targets.

Beyond its applications in drug discovery, (2,6-Dimethylpyridin-3-yl)methanol has also been investigated for its potential as a ligand in coordination chemistry. The presence of the pyridine ring makes it an excellent candidate for forming stable complexes with metal ions. These complexes have been studied for their catalytic properties and their potential use in materials science. For example, a study published in the Inorganic Chemistry journal demonstrated that complexes formed with (2,6-Dimethylpyridin-3-yl)methanol exhibited high catalytic activity in hydrogenation reactions.

The synthesis of (2,6-Dimethylpyridin-3-yl)methanol can be achieved through several routes. One common method involves the reaction of 2,6-dimethylpyridine with formaldehyde followed by reduction using sodium borohydride or similar reducing agents. This synthetic route is well-documented and can be scaled up for industrial production if needed. Another approach involves the nucleophilic substitution of a suitable halide or tosylate derivative with an appropriate nucleophile under mild conditions.

In terms of safety and handling, while (2,6-Dimethylpyridin-3-yl)methanol is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for forming stable complexes with metal ions. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of personnel and the integrity of experimental results.

The future prospects for (2,6-Dimethylpyridin-3-yl)methanol are promising. Ongoing research continues to explore its potential applications in drug discovery, catalysis, and materials science. As new synthetic methods are developed and more advanced analytical techniques become available, it is likely that new insights into the properties and applications of this compound will emerge.

In conclusion, (2,6-Dimethylpyridin-3-yl)methanol (CAS No. 582303-10-4) is a valuable compound with a wide range of potential applications in both academic research and industrial settings. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.